Cas no 76765-64-5 (3-Amino-N-isobutyl-4-methylbenzamide)

• Product Name: 3-Amino-N-isobutyl-4-methylbenzamide
• CAS No: 76765-64-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD09050288
• CID: 1087597
• PubChem ID: 12607978
• Update Time: 2025-04-24

3-Amino-N-isobutyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-isobutyl-4-methylbenzamide
• 3-amino-4-methyl-N-(2-methylpropyl)benzamide
• 3-amino-N-isobutyl-4-methylbenzamide(SALTDATA: FREE)
• CHEMBL4945327
• SCHEMBL18432283
• 76765-64-5
• CS-0326429
• MFCD09050288
• AB01332420-02
• NCGC00341173-01
• DTXSID60504231
• BS-36172
• AKOS000100233
• BB 0217333
• CCG-305743
• DB-212062
• STK497980

• MDL： MFCD09050288
• Inchi： 1S/C12H18N2O/c1-8(2)7-14-12(15)10-5-4-9(3)11(13)6-10/h4-6,8H,7,13H2,1-3H3,(H,14,15)
• InChI Key： ZJXMCXACXBHAJD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)N)NCC(C)C

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 355.821°C at 760 mmHg
• Flash Point: 168.995°C
• Refractive Index: 1.546
• PSA: 55.12000
• LogP: 2.93510

Additional information on 3-Amino-N-isobutyl-4-methylbenzamide

Comprehensive Overview of 3-Amino-N-isobutyl-4-methylbenzamide (CAS No. 76765-64-5): Properties, Applications, and Market Insights

3-Amino-N-isobutyl-4-methylbenzamide (CAS No. 76765-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzamide derivative is characterized by its unique molecular structure, featuring an amino group at the 3-position and an isobutyl substituent on the amide nitrogen. Its chemical formula, C₁₂H₁₈N₂O, and molecular weight of 206.29 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's physicochemical properties include a melting point range of 120-125°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers particularly value 3-Amino-N-isobutyl-4-methylbenzamide for its stability under standard laboratory conditions, making it suitable for various synthetic applications. Recent studies have explored its potential as a building block for more complex molecular architectures in drug discovery programs.

In pharmaceutical applications, 3-Amino-N-isobutyl-4-methylbenzamide serves as a crucial intermediate for developing small molecule therapeutics. Its structural features allow for diverse modifications, enabling medicinal chemists to create targeted compounds for neurological and metabolic disorders. The compound's isobutyl group contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration in drug candidates derived from this scaffold.

The global market for benzamide derivatives like 3-Amino-N-isobutyl-4-methylbenzamide has shown steady growth, driven by increasing demand in pharmaceutical research and specialty chemical production. Market analysts project a compound annual growth rate (CAGR) of 5-7% through 2028, with North America and Europe remaining key consumption regions. Emerging applications in material science and agrochemicals are creating new opportunities for this chemical intermediate.

Quality control standards for 3-Amino-N-isobutyl-4-methylbenzamide typically require ≥98% purity, verified by HPLC analysis. Reputable suppliers provide comprehensive analytical data including 1H NMR and 13C NMR spectra, along with mass spectrometry confirmation. Proper storage conditions involve protection from moisture at 2-8°C in amber glass containers to maintain stability over extended periods.

Recent advancements in green chemistry have influenced the synthesis approaches for 3-Amino-N-isobutyl-4-methylbenzamide. Researchers are developing more sustainable production methods that reduce organic solvent usage and improve atom economy. These innovations align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and reduced carbon footprint in chemical manufacturing.

Safety considerations for handling 3-Amino-N-isobutyl-4-methylbenzamide include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, appropriate safety measures should be followed when working with this compound in powdered form to prevent inhalation or skin contact.

The scientific literature contains numerous references to 3-Amino-N-isobutyl-4-methylbenzamide in patents and research publications, particularly in medicinal chemistry applications. Its structural versatility makes it valuable for creating kinase inhibitors and other biologically active compounds. Recent patent filings indicate growing interest in derivatives of this compound for potential therapeutic applications in oncology and inflammation.

Analytical characterization of 3-Amino-N-isobutyl-4-methylbenzamide typically involves techniques such as FT-IR spectroscopy for functional group identification and X-ray crystallography for structural confirmation. These methods provide crucial data for quality assurance and help researchers verify the compound's identity and purity in various applications.

Future research directions for 3-Amino-N-isobutyl-4-methylbenzamide may explore its potential in catalysis and materials science, beyond its traditional pharmaceutical applications. The compound's unique structural features could make it valuable in designing novel catalysts or functional materials with specific electronic or optical properties.

For researchers sourcing 3-Amino-N-isobutyl-4-methylbenzamide, it's essential to verify supplier credentials and request certificates of analysis. The compound is available from specialty chemical providers in quantities ranging from milligrams to kilograms, with custom synthesis options for modified derivatives. Current pricing trends reflect stable demand with moderate fluctuations based on raw material availability.

In conclusion, 3-Amino-N-isobutyl-4-methylbenzamide (CAS No. 76765-64-5) represents an important chemical building block with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features and synthetic versatility continue to make it valuable for researchers developing new compounds across multiple scientific disciplines.